2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C16H21N5O/c1-11-15(12(2)20-19-11)8-16(22)18-13-5-7-21(10-13)14-4-3-6-17-9-14/h3-4,6,9,13H,5,7-8,10H2,1-2H3,(H,18,22)(H,19,20)
• InChI Key: QMHCMDWRJLZZMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CC(=O)NC2CCN(C2)C3=CN=CC=C3
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a pyrazole-pyrrolidine derivative that has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide is not fully understood. However, studies suggest that it may act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, pain, and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2). It has also been found to induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide is its versatility in various laboratory experiments. It can be used in both in vitro and in vivo studies to investigate its potential therapeutic applications. However, one of the limitations is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another direction is to explore its potential as a drug delivery system for other drugs with low solubility in water. Additionally, further studies can be conducted to elucidate its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide involves the reaction of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with 1-(pyridin-3-yl)pyrrolidine-3-amine in the presence of a coupling agent such as N,N’-diisopropylcarbodiimide (DIC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions.

Scientific Research Applications

2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer activities.